Cas no 13991-36-1 ((E)-4-Bromocrotonic Acid)

(E)-4-Bromocrotonic Acid structure
(E)-4-Bromocrotonic Acid structure
Product Name:(E)-4-Bromocrotonic Acid
CAS No:13991-36-1
MF:C4H5BrO2
MW:164.985300779343
MDL:MFCD00082701
CID:204969
PubChem ID:6436411
Update Time:2025-04-19

(E)-4-Bromocrotonic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromobut-2-enoic acid
    • (E)-4-Bromocrotonic Acid
    • 2-Butenoic acid,4-bromo-, (2E)-
    • 4-BROMOCROTONIC ACID
    • (2E)-4-Bromo-2-butenoic acid
    • (E)-4-Bromo-2-butenoic acid
    • 2-Butenoic acid,4-bromo-,(E)
    • bromocrotonic acid
    • trans-4-Bromo-2-butenoic Acid
    • (E)-4-Bromobut-2-enoic acid
    • r-bromocrotonic acid
    • 2-Butenoic acid, 4-bromo-, (E)-
    • SCHEMBL26711
    • 20629-35-0
    • (2E)-4-bromobut-2-enoic acid
    • AC-30328
    • B2298
    • 2-Butenoic acid, 4-bromo-, (2E)-
    • AKOS015831319
    • CS-0356597
    • 2-Butenoic acid, 4-bromo-
    • AMY7050
    • GAMMA-BROMOCROTONIC ACID
    • SCHEMBL26710
    • (E)-4-bromobut-2-enoicacid
    • 4-Bromo crotonic acid
    • BCP11140
    • 13991-36-1
    • DTXSID80878724
    • DOTGZROJTAUYFQ-OWOJBTEDSA-N
    • EN300-98902
    • CS-0020044
    • 4-BROMOCROTONICACID
    • MFCD00082701
    • EN300-305575
    • AS-19617
    • (E)-4-Bromo-but-2-enoic acid
    • DB-006729
    • MDL： MFCD00082701
    • Inchi： 1S/C4H5BrO2/c5-3-1-2-4(6)7/h1-2H,3H2,(H,6,7)/b2-1+
    • InChI Key： DOTGZROJTAUYFQ-OWOJBTEDSA-N
    • SMILES： BrC/C=C/C(=O)O

Computed Properties

  • Exact Mass: 163.94700
  • Monoisotopic Mass: 163.947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.718
  • Melting Point: 74°C(lit.)
  • Boiling Point: 288 ºC
  • Flash Point: 128 ºC
  • Refractive Index: 1.536
  • PSA: 37.30000
  • LogP: 1.02210
  • Solubility: Not determined

(E)-4-Bromocrotonic Acid Security Information

(E)-4-Bromocrotonic Acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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(E)-4-Bromocrotonic Acid Production Method

(E)-4-Bromocrotonic Acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13991-36-1)4-BROMOCROTONIC ACID
Order Number:sfd3883
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13991-36-1)
Order Number:SDF311;SFD315
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com

(E)-4-Bromocrotonic Acid Related Literature

Related Categories

13991-36-1 ((E)-4-Bromocrotonic Acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:13991-36-1)4-BROMOCROTONIC ACID
sfd3883
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:13991-36-1)
SDF311;SFD315
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email